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For researchers, scientists, and professionals in drug development and consumer product

safety, ensuring the accuracy and reliability of analytical testing is paramount. Proficiency

testing (PT) is a critical component of a laboratory's quality assurance system, providing an

external and objective evaluation of testing capabilities. This guide offers a comparative

overview of available proficiency testing schemes for the analysis of restricted aromatic amines

derived from azo dyes in textiles and leather, details the experimental protocols involved, and

illustrates the typical workflow for participation.

Comparison of Proficiency Testing Scheme
Providers
Obtaining direct quantitative performance data from proficiency testing schemes is challenging,

as final reports are typically confidential and distributed only to participating laboratories.

However, a qualitative comparison of the primary providers can guide laboratories in selecting

the most suitable scheme for their needs. The main providers for azo dye analysis PT schemes

are LGC AXIO Proficiency Testing, Fapas®, and the Institute for Interlaboratory Studies (iis).
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Feature
LGC AXIO
Proficiency Testing

Fapas® (from Fera
Science Ltd)

Institute for
Interlaboratory
Studies (iis)

Scheme Name

Examples

TOYTEST (includes

Azo-dyes analysis)

Schemes for illegal

dyes in various

matrices

AZO Dyes in Textile

Relevant Standards
EN 14362-1, EN

14362-3.[1]

General food and

textile safety

standards

Not explicitly stated,

but likely aligned with

international

standards like EN or

ISO

Matrix Types
Textiles, Leather,

Toys.[1]

Textiles, Food contact

materials
Textiles

Accreditation
Accredited to ISO/IEC

17043 by UKAS.[2]

Accredited to ISO/IEC

17043 by UKAS.[3]

Accredited to ISO/IEC

17043 by the Dutch

Accreditation Council

(RvA)

Reporting

Provides

comprehensive

reports with

performance scores

(e.g., z-scores) via an

online portal.[2]

Issues detailed,

confidential reports

with performance

scores and method

comparisons.[3]

Delivers quality

reports with detailed

results and

performance scores

(z-scores).[4]

Key Features

Offers a wide range of

PT schemes across

multiple sectors;

provides localized

support through a

global network.[2]

Utilizes real-world

sample matrices to

provide a realistic

testing challenge;

offers a broad range

of analyte/matrix

combinations.[3]

Organizes global

interlaboratory studies

for a variety of

consumer products;

allows participation

using routine

analytical methods.[4]
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Experimental Protocol: Determination of Aromatic
Amines from Azo Dyes in Textiles
The following is a representative experimental protocol for the determination of banned

aromatic amines from azo dyes in textiles, based on the widely recognized standard EN ISO

14362-1:2017.[5] This method is designed to detect the presence of 22 restricted aromatic

amines.

Principle
A colored textile sample is subjected to a reductive cleavage process using sodium dithionite in

a citrate buffer at 70°C. This process breaks the azo bonds (-N=N-) and liberates the

constituent aromatic amines. The liberated amines are then transferred to a liquid phase and

subsequently analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) for

identification and quantification.[6][7] For certain types of dyed fibers, such as polyester, a

preliminary solvent extraction of the dye is required before the reduction step.[8][9]

Reagents and Materials
Citrate buffer solution (pH 6.0)

Sodium dithionite (Na₂S₂O₄)

Solvents: tert-Butyl methyl ether (t-BME), Xylene (for disperse dye extraction), Methanol

Diatomaceous earth

Internal standard solution: A solution of known concentration of a deuterated or otherwise

labeled aromatic amine not expected to be in the sample (e.g., Anthracene-d10).

Calibration standards: A mixed standard solution containing all the restricted aromatic

amines at various concentrations.

Apparatus
Gas Chromatograph-Mass Spectrometer (GC-MS) with a suitable capillary column (e.g., 5%

phenyl-methylpolysiloxane).
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Water bath capable of maintaining 70 ± 2 °C.

Ultrasonic bath

Mechanical shaker

Glass extraction apparatus (e.g., Soxhlet, if required).

Evaporator (e.g., rotary evaporator or nitrogen blow-down).

Vials, pipettes, and other standard laboratory glassware.

Procedure
Cut a representative sample of the colored textile material (approximately 1 gram).

For textiles dyed with disperse dyes (e.g., polyester), perform a preliminary solvent

extraction using xylene.[8] For other fiber types like cotton or wool, this step is not necessary.

[9]

Place the textile sample in a reaction vessel.

Add a defined volume of citrate buffer solution.

Heat the vessel in a water bath to 70 °C.

Add a measured amount of sodium dithionite to initiate the reduction.

Maintain the reaction at 70 °C for 30 minutes with occasional shaking.

Cool the reaction vessel to room temperature.

Add a known amount of the internal standard solution.

Transfer the solution to a diatomaceous earth column or perform a liquid-liquid extraction

with t-BME.[10]

Elute the amines from the column with t-BME.
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Collect the organic phase (t-BME).

Concentrate the extract to a small volume (e.g., 1 mL) using an evaporator.

Inject an aliquot of the concentrated extract into the GC-MS system.

Run the analysis using a suitable temperature program for the GC oven to separate the

aromatic amines.

The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode for

quantification to enhance sensitivity and selectivity.[6]

Identify the aromatic amines by comparing their retention times and mass spectra with those

of the calibration standards.

Quantify the concentration of each detected amine using the calibration curve and the

internal standard.

Interpretation of Results
The concentration of each of the 22 restricted aromatic amines is determined. According to

European REACH regulations, if any of these amines are detected in a concentration

exceeding 30 mg/kg (ppm) in the finished article or its dyed parts, the product is non-compliant.

[5]

Proficiency Testing Workflow
The process of participating in a proficiency testing scheme for azo dye analysis follows a

structured workflow. This ensures that the evaluation is conducted in a standardized and

confidential manner.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/11721/jpo216072.pdf
https://www.sgs.com/en-be/news/2017/05/safeguards-08217-new-european-standard-for-aromatic-amines-derived-from-azo-colorants-released
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proficiency Testing Workflow for Azo Dye Analysis

Planning & Registration

Sample Analysis

Reporting & Evaluation

Follow-up Actions

Select PT Provider
(e.g., LGC AXIO, Fapas, iis)

Register for Azo Dye
PT Scheme

Receive Blind Sample
from Provider

Analyze Sample using
Internal SOP

(e.g., based on EN ISO 14362-1)

Submit Results to
Provider via Portal

Receive Confidential
Performance Report

Evaluate Performance
(z-score, etc.)

Satisfactory Performance:
Continue Routine Operations

z-score ≤ |2|

Unsatisfactory Performance:
Investigate Root Cause

z-score > |2|

Implement Corrective Actions
(e.g., re-training, method validation)

Click to download full resolution via product page

Caption: Workflow for Azo Dye Analysis Proficiency Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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